(2R,3R)-1-ethyl-2-(2-methylphenyl)-5-oxotetrahydro-1H-pyrrole-3-carboxylic acid

• IUPAC Name: (2S,3S)-1-ethyl-2-(2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C14H17NO3/c1-3-15-12(16)8-11(14(17)18)13(15)10-7-5-4-6-9(10)2/h4-7,11,13H,3,8H2,1-2H3,(H,17,18)/t11-,13+/m0/s1
• InChI Key: UKAGVVHRYCYKJP-WCQYABFASA-N
• Canonical SMILES: CCN1C(C(CC1=O)C(=O)O)C2=CC=CC=C2C
• Isomeric SMILES: CCN1[C@@H]([C@H](CC1=O)C(=O)O)C2=CC=CC=C2C
• Molecular Formula: C14H17NO3
• Molecular Weight: 247.29 g/mol

Description

(2R,3R)-1-ethyl-2-(2-methylphenyl)-5-oxotetrahydro-1H-pyrrole-3-carboxylic acid, also known as EMCA, is a synthetic compound that has been widely studied for its potential applications in scientific research. EMCA has been found to exhibit a range of biochemical and physiological effects, making it a promising tool for investigating various biological processes. In

Scientific Research Applications

Crystallographic Studies

(2R,3R)-1-ethyl-2-(2-methylphenyl)-5-oxotetrahydro-1H-pyrrole-3-carboxylic acid and related compounds have been a subject of interest in crystallography. Maurin et al. (2002) explored the crystal and molecular structures of similar compounds, emphasizing the significance of hydrogen bonds and molecular chains in their structure (Maurin et al., 2002).

Synthetic Chemistry

The compound is also notable in synthetic chemistry. Law et al. (1984) described a general synthesis method for pyrrole-2-carboxylic acid derivatives, highlighting the compound's relevance in the synthesis of various chemical structures (Law et al., 1984).

Chiral Resolving Agents

In the field of stereochemistry, the enantiomers of similar compounds have been used as chiral resolving agents. Piwowarczyk et al. (2008) investigated a series of these compounds, showcasing their utility in chromatographic separations and enantioselective reactions (Piwowarczyk et al., 2008).

Chemical Sensor Development

The compound's derivatives have applications in developing chemical sensors. Aysha et al. (2021) synthesized a new colorimetric chemosensor using a derivative, demonstrating its effectiveness in detecting metal cations (Aysha et al., 2021).

Optical and Photochemical Properties

The compound's derivatives have also been studied for their optical and photochemical properties. Vyňuchal et al. (2008) analyzed the absorption, fluorescence, and photoisomerisation of similar compounds, providing insights into their behavior under different conditions (Vyňuchal et al., 2008).

Organic Synthesis

The compound and its derivatives have been used in various organic synthesis processes. Khajuria et al. (2013) detailed a solvent-free synthesis method for ethyl pyrrole-2-carboxylates, indicating the compound's utility in this field (Khajuria et al., 2013).